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Introduction

Gravimetric analysis is a highly accurate and precise method for quantitative chemical analysis.

[1][2][3] This application note details the gravimetric determination of phosphate through

precipitation as ammonium phosphomolybdate, (NH₄)₃PO₄·12MoO₃. This method is applicable

across various fields, including environmental monitoring, industrial process control, and

pharmaceutical analysis, particularly for the quantification of phosphate in raw materials,

intermediates, and finished products.[1][4] The principle of this method lies in the selective

precipitation of phosphate ions from a solution by adding an excess of ammonium molybdate

reagent in an acidic medium. The resulting precipitate is then filtered, washed, dried, and

weighed to determine the mass of phosphate in the original sample.

Principle of the Method

In an acidic solution, typically nitric acid, orthophosphate ions react with an excess of

ammonium molybdate to form a bright yellow, crystalline precipitate of ammonium
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phosphomolybdate. The reaction is stoichiometric, allowing for the accurate calculation of the

phosphate concentration from the mass of the precipitate. The chemical equation for this

reaction is:

H₃PO₄ + 12(NH₄)₂MoO₄ + 21HNO₃ → (NH₄)₃PO₄·12MoO₃(s) + 21NH₄NO₃ + 12H₂O

The large molecular weight of the ammonium phosphomolybdate precipitate is advantageous

as it allows for a more accurate determination of a small mass of phosphate.

Experimental Protocol
1. Reagents and Materials

Ammonium Molybdate Solution: Dissolve 40 g of ammonium molybdate

((NH₄)₆Mo₇O₂₄·4H₂O) in 800 mL of deionized water and dilute to 1 L.[5]

Nitric Acid (5 M): Carefully add concentrated nitric acid to deionized water.

Ammonium Nitrate Solution (2% w/v): Dissolve 20 g of ammonium nitrate (NH₄NO₃) in 1 L of

deionized water.

Sample Solution: A solution containing an unknown quantity of phosphate.

Gooch Crucible or Sintered Glass Crucible

Drying Oven

Desiccator

Analytical Balance

2. Procedure

Sample Preparation: Accurately weigh a suitable amount of the sample and dissolve it in

deionized water. If necessary, digest the sample to convert all phosphorus forms to

orthophosphate. The final solution should be neutral or slightly acidic.

Precipitation:
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Transfer a known volume of the sample solution (containing approximately 50-100 mg of

P₂O₅) to a beaker.

Add approximately 10 mL of 5 M nitric acid.

Heat the solution to 60-70°C.

Slowly add an excess of the ammonium molybdate solution with constant stirring. A yellow

precipitate of ammonium phosphomolybdate will form.[6]

Continue to stir for a few minutes and then allow the precipitate to digest at 60-70°C for

about 30 minutes.

Let the solution stand for at least 4 hours, or preferably overnight, to ensure complete

precipitation.

Filtration and Washing:

Filter the precipitate through a pre-weighed Gooch or sintered glass crucible.

Wash the precipitate several times with small portions of 2% ammonium nitrate solution to

remove any adsorbed impurities.

Finally, wash the precipitate with a small amount of cold deionized water.

Drying and Weighing:

Dry the crucible and precipitate in an oven at 105-110°C to a constant weight.

Cool the crucible in a desiccator before each weighing.

Record the final weight of the crucible and the dried precipitate.

3. Calculation

The percentage of phosphate (as P₂O₅) in the original sample can be calculated using the

following formula:

% P₂O₅ = (Weight of precipitate (g) × Gravimetric Factor × 100) / Weight of sample (g)
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The gravimetric factor is the ratio of the molar mass of P₂O₅ to the molar mass of the

ammonium phosphomolybdate precipitate ((NH₄)₃PO₄·12MoO₃).

Molar mass of P₂O₅ = 141.94 g/mol

Molar mass of (NH₄)₃PO₄·12MoO₃ = 1876.36 g/mol

Gravimetric Factor = 141.94 / 1876.36 = 0.0756

Data Presentation
Sample ID Sample Weight (g)

Precipitate Weight
(g)

Calculated P₂O₅
(%)

Sample A 1.5000 0.8525 4.30

Sample B 1.5234 0.8642 4.29

Sample C 1.4876 0.8439 4.28

Potential Interferences
Several ions can interfere with the gravimetric determination of phosphate. It is crucial to be

aware of these and take necessary precautions.
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Interfering Ion Nature of Interference Mitigation Strategy

Arsenate (AsO₄³⁻)

Forms a similar yellow

precipitate with ammonium

molybdate, leading to positive

interference.[5]

Precipitate arsenic as sulfide

by passing H₂S gas through

the acidic solution before

adding the molybdate reagent.

Silicate (SiO₃²⁻)

Can form a pale-blue complex

that may co-precipitate,

causing positive interference.

[5]

Dehydrate the sample with

concentrated HCl to precipitate

silica as SiO₂, which can then

be filtered off.

Lead (Pb²⁺), Barium (Ba²⁺),

Silver (Ag⁺)

Can form insoluble phosphate

precipitates, leading to

incomplete precipitation with

molybdate and negative

interference.[5]

These ions are generally not

present in significant amounts

in typical samples. If present,

they can be removed by

selective precipitation prior to

analysis.

Reducing Agents

Can reduce the molybdate

reagent, preventing the

formation of the

phosphomolybdate complex.

Oxidize the sample with a

suitable oxidizing agent (e.g.,

potassium permanganate)

before precipitation.
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Caption: Experimental workflow for gravimetric analysis of phosphate.
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Caption: Chemical reaction and precipitation of ammonium phosphomolybdate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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